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Compound of Interest

Compound Name:
2',3'-O-Isopropylideneadenosine-

13C5

Cat. No.: B7769956 Get Quote

For researchers, scientists, and professionals in drug development, the responsible

management and disposal of chemical reagents are paramount to ensuring laboratory safety

and environmental compliance. This guide provides a detailed, step-by-step protocol for the

proper disposal of 2',3'-O-Isopropylideneadenosine-¹³C₅, a stable isotope-labeled nucleoside

analog. Adherence to these procedures is essential for maintaining a safe research

environment and complying with institutional and regulatory standards.

Understanding the Compound and Associated
Hazards
2',3'-O-Isopropylideneadenosine-¹³C₅ is labeled with Carbon-13, a stable, non-radioactive

isotope of carbon.[1][2] Consequently, the disposal protocols are dictated by the chemical

properties of the 2',3'-O-Isopropylideneadenosine molecule itself, rather than any radiological

hazards.[3] Safety Data Sheets (SDS) for the unlabeled compound indicate that it is not

classified as a hazardous substance under the 2012 OSHA Hazard Communication Standard

(29 CFR 1910.1200). However, standard laboratory precautions and waste management

procedures for chemical reagents should always be followed.
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The following table summarizes key quantitative data for 2',3'-O-Isopropylideneadenosine,

based on available Safety Data Sheets.

Property Value

Molecular Formula C₁₃H₁₇N₅O₄

Molecular Weight 307.31 g/mol

Melting Point 221-222 °C

Assay ≥98%

Step-by-Step Disposal Protocol
This protocol outlines the essential steps for the safe disposal of 2',3'-O-

Isopropylideneadenosine-¹³C₅.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety glasses, chemical-resistant gloves, and a

laboratory coat, when handling the compound or its waste.

2. Waste Segregation:

Segregate waste containing 2',3'-O-Isopropylideneadenosine-¹³C₅ from other laboratory

waste streams to prevent unintentional mixing with incompatible chemicals.

3. Waste Container Selection:

Use a designated and clearly labeled waste container that is compatible with solid chemical

waste. The container should be in good condition and have a secure lid.

4. Labeling of Waste Container:

Affix a hazardous waste label or a chemical waste tag to the container.

Clearly write the full chemical name: "2',3'-O-Isopropylideneadenosine-¹³C₅".
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Include the approximate quantity or concentration of the waste.

Note any other components mixed with the waste.

5. Collection of Waste:

For solid waste, carefully sweep or scoop the material into the designated waste container,

minimizing dust formation.

For trace amounts or contaminated materials (e.g., weighing paper, gloves), place them

directly into the labeled container.

6. Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

This area should be away from general laboratory traffic and incompatible materials.

7. Disposal Coordination:

Follow your institution's specific procedures for chemical waste pickup. This typically involves

contacting the Environmental Health and Safety (EHS) office or submitting an online request.

Do not dispose of 2',3'-O-Isopropylideneadenosine-¹³C₅ down the drain or in the regular

trash.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 2',3'-O-Isopropylideneadenosine-¹³C₅.
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Disposal workflow for 2',3'-O-Isopropylideneadenosine-¹³C₅.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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